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Compound of Interest

Compound Name: Phenglutarimide

Cat. No.: B1680306

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Phenglutarimide hydrochloride. The information is curated for researchers,
scientists, and professionals in drug development, with a focus on delivering precise data,
outlining relevant experimental methodologies, and illustrating key concepts through detailed
diagrams.

Chemical Identity and Structure

Phenglutarimide hydrochloride is the hydrochloride salt of Phenglutarimide, an
anticholinergic agent that has been used as an antiparkinsonian drug.[1] Its chemical name is
3-[2-(Diethylamino)ethyl]-3-phenyl-2,6-piperidinedione hydrochloride.

Chemical Structure:

Caption: Chemical structure of Phenglutarimide Hydrochloride.

Tabulated Physicochemical Data
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The following tables summarize the key quantitative physicochemical properties of both

Phenglutarimide and its hydrochloride salt for easy comparison.

Table 1: General Physicochemical Properties

Property Value Source
Phenglutarimide
Molecular Formula C17H24N202 [2]
Molecular Weight 288.39 g/mol [11[3]
Appearance Crystals from isopropanol
Phenglutarimide Hydrochloride
Molecular Formula C17H25CIN202 [4115]
Molecular Weight 324.85 g/mol [4]
Appearance Crystals from methanol + ethyl
acetate

Table 2: Solubility and Partitioning Characteristics
Property Value Source
Phenglutarimide
Water Solubility (predicted) 0.187 mg/mL [6]
logP (predicted) 2.0, 2.69 [6]

Phenglutarimide Hydrochloride

Water Solubility

Freely soluble in water

Table 3: Thermal and Acid-Base Properties
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Property Value Source

Phenglutarimide

Melting Point 125-127 °C

Ka (Strongest Acidic,

P ( J 11.7 [6]
predicted)

pKa (Strongest Basic,
_ 9.96 [6]
predicted)

Phenglutarimide Hydrochloride

168-172 °C (decomposes),

Melting Point
also reported as 176-177 °C

Experimental Protocols for Physicochemical
Characterization

While specific experimental protocols for Phenglutarimide hydrochloride are not detailed in the
readily available literature, this section outlines standard methodologies used for determining
the key physicochemical properties of active pharmaceutical ingredients (APISs).[7]

Determination of Melting Point

The melting point is a critical indicator of purity and is often determined using Differential
Scanning Calorimetry (DSC).

Experimental Workflow for DSC:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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